![molecular formula C15H15F3N4O2 B2896257 5-cyclopropyl-N-(2-(4-methyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)isoxazole-3-carboxamide CAS No. 1396863-14-1](/img/structure/B2896257.png)
5-cyclopropyl-N-(2-(4-methyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)isoxazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-cyclopropyl-N-(2-(4-methyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C15H15F3N4O2 and its molecular weight is 340.306. The purity is usually 95%.
BenchChem offers high-quality 5-cyclopropyl-N-(2-(4-methyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-cyclopropyl-N-(2-(4-methyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer and Anti-inflammatory Applications
Synthesis and Biological Evaluation : Novel series of compounds were synthesized for their potential anticancer and anti-5-lipoxygenase activities, showcasing the chemical versatility of pyrimidine derivatives in therapeutic research (Rahmouni et al., 2016). These studies underscore the importance of pyrimidine and isoxazole derivatives in developing new pharmacological agents.
Herbicidal Activities : Research into N-substituted pyrimidine derivatives has also explored their potential as herbicidal agents, demonstrating the diverse utility of such compounds beyond medicinal applications (Fu, 2014).
Antimicrobial Activities
- Synthesis and Antimicrobial Activity : Various derivatives have been synthesized to investigate their antimicrobial activities, highlighting the potential of pyrimidine-based compounds in addressing bacterial infections (Abdel-rahman et al., 2002).
Methodological Advances in Synthesis
- Microwave Irradiation and Solid Acid Catalysis : The use of microwave irradiation and solid acid catalysis for the synthesis of isoxazolopyrimidinones has been reported, indicating advancements in synthetic methodologies for more efficient compound generation (Davoodnia et al., 2008).
Mechanism of Action
Mode of Action
The presence of a trifluoromethyl group suggests that it may interact with its targets through key hydrogen bonding interactions .
Biochemical Pathways
Without knowledge of the compound’s specific targets, it’s challenging to summarize the affected biochemical pathways. Compounds with similar structures have been shown to influence various pathways, such as the suzuki–miyaura cross-coupling reaction pathway .
Pharmacokinetics
The presence of a trifluoromethyl group in the compound suggests that it may have improved drug potency
Result of Action
The molecular and cellular effects of the compound’s action are currently unknown. The presence of a trifluoromethyl group suggests that it may have improved drug potency .
properties
IUPAC Name |
5-cyclopropyl-N-[2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl]-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15F3N4O2/c1-8-6-12(15(16,17)18)21-13(20-8)4-5-19-14(23)10-7-11(24-22-10)9-2-3-9/h6-7,9H,2-5H2,1H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNQYRIXTZUTMKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)CCNC(=O)C2=NOC(=C2)C3CC3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15F3N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-cyclopropyl-N-(2-(4-methyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)isoxazole-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.